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Compound of Interest
Compound Name: Endralazine

Cat. No.: B1218957

L  Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Endralazine could not be located in the
available resources. The following information is based on general laboratory safety principles
for handling potentially hazardous chemicals. This guidance is not a substitute for a substance-
specific SDS, which must be obtained from your chemical supplier before any handling, use, or
disposal of Endralazine. Always perform a risk assessment for your specific laboratory
procedures.

Chemical Identification

For clarity and proper record-keeping, the known identifiers for Endralazine are provided
below.

Identifier Value

] 6-benzoyl-5,6,7,8-tetrahydropyrido[4,3-
Chemical Name

c]pyridazin-3(2H)-one hydrazone

Synonyms Endralazina, Endralazinum
CAS Number 39715-02-1
Molecular Formula C14H15Ns0
Molecular Weight 269.3 g/mol
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Personal Protective Equipment (PPE)

When handling Endralazine, or any chemical with unknown specific hazards, a conservative
approach to personal protection is essential. The following table outlines general PPE
recommendations based on standard laboratory safety protocols.[1][2][3][4][5]

Protection Type Recommended Equipment  Purpose

Safety glasses with side
) ) Protects eyes and face from
] shields or chemical safety
Eye and Face Protection ) splashes, dust, and aerosols.
goggles. A face shield may be ]

required for splash hazards.

- Disposable nitrile gloves (or
other chemically resistant
gloves). Consider double- ) .
_ . _ Prevents skin contact with the
Skin Protection gloving for enhanced )
] chemical.[2]
protection.- A fully fastened
laboratory coat, preferably a

chemical-resistant gown.

A NIOSH-approved respirator
may be necessary, especially
when handling powders
outside of a certified chemical ) )
) ) Prevents inhalation of dust or
Respiratory Protection fume hood or when aerosols
aerosols.
may be generated. The type of
respirator should be
determined by a risk

assessment.

- Wash hands thoroughly after ] ) ]
) ) i Prevents accidental ingestion
General Hygiene handling.- Do not eat, drink, or o
) and contamination.[6]
smoke in the laboratory.[6]

Operational Plan for Safe Handling and Disposal

A strict operational plan is vital for the safe handling and disposal of chemical compounds.[6][7]
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Handling Procedures

Engineering Controls: Always handle Endralazine in a well-ventilated area. A certified
chemical fume hood is the preferred engineering control to minimize inhalation risk.[6]

Preparation: Before beginning work, ensure all necessary PPE is available and in good
condition. Designate a specific area for handling to prevent cross-contamination.[8]

Procedural Discipline: Avoid creating dust when handling the solid form. If possible, handle
the compound in solution. Use compatible labware and ensure all containers are clearly and
accurately labeled.[9]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.[7]

Waste Segregation: Do not mix Endralazine waste with other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.[10]

Waste Collection:

o Solid Waste: Collect in a dedicated, clearly labeled, and sealable hazardous waste
container.[8]

o Liquid Waste: Use a dedicated, leak-proof, and clearly labeled hazardous waste container.
[11]

Storage: Store sealed hazardous waste containers in a designated, secure, and well-
ventilated area away from incompatible materials.[11]

Disposal: Contact your institution's EHS department or a certified hazardous waste disposal
company to arrange for pickup and disposal.[7] Follow all local, state, and federal regulations
for hazardous waste disposal.[7]

Decontamination: Triple rinse empty containers with a suitable solvent. Collect the rinsate as
hazardous waste. After decontamination, deface the label on the empty container before
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disposing of it according to your laboratory's procedures for non-hazardous waste.

Emergency Procedures: Chemical Spill Response

In the event of a chemical spill, a prompt and safe response is critical. The following workflow
outlines a general procedure for a minor chemical spill in a laboratory setting. For major spills,
evacuate the area and contact emergency personnel.[12][13][14]
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General Workflow for Minor Chemical Spill Response

Initial Actions

Alert personnel in the immediate area

A

Assess the spill and consult the SDS

Containment & Cleanup

Don appropriate PPE

:

Contain the spill with absorbent material

:

Neutralize (if applicable and safe)

:

Collect residue and contaminated materials

Final Steps

Place waste in a labeled, sealed container

Decontaminate the spill area and equipment

Dispose of waste through EHS

:

Report the incident

Click to download full resolution via product page

Caption: General workflow for responding to a minor chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. epa.gov [epa.gov]

. hazmatschool.com [hazmatschool.com]

. sams-solutions.com [sams-solutions.com]

. PPE for Hazardous Chemicals [canadasafetytraining.com]
. worksafe.nt.gov.au [worksafe.nt.gov.au]

. artsci.usu.edu [artsci.usu.edu]

. danielshealth.com [danielshealth.com]

. westlab.com [westlab.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]

e 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
e 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
e 12. web.mit.edu [web.mit.edu]

e 13. utsc.utoronto.ca [utsc.utoronto.ca]

e 14, Spill Response — Laboratory Safety Manual [Ism.alfaisal.edu]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Endralazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218957#personal-protective-equipment-for-
handling-endralazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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